Cas no 69745-22-8 (3-(3-p-tolyl-1H-pyrazol-5-yl)propan-1-ol)

• Product Name: 3-(3-p-tolyl-1H-pyrazol-5-yl)propan-1-ol
• CAS No: 69745-22-8
• MF: C₁₃H₁₆N₂O
• MW: 216.278943061829
• CID: 1029390
• PubChem ID: 12517384
• Update Time: 2025-04-20

3-(3-p-tolyl-1H-pyrazol-5-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3-(p-Tolyl)-1H-pyrazol-5-yl)propan-1-ol
• 3-(3-p-Tolyl-1H-pyrazol-5-yl)propan-1-ol
• 3-[3-(4-methylphenyl)-1H-pyrazol-5-yl]propan-1-ol
• 3-[5-(4-methylphenyl)-1H-pyrazol-3-yl]propan-1-ol
• 1H-pyrazole-3-propanol, 5-(4-methylphenyl)-
• AKOS022171765
• DTXSID50501077
• 69745-22-8
• VEOBEPWURRYHFE-UHFFFAOYSA-N
• 3-(3-p-tolyl-1H-pyrazol-5-yl)propan-1-ol

• Inchi： 1S/C13H16N2O/c1-10-4-6-11(7-5-10)13-9-12(14-15-13)3-2-8-16/h4-7,9,16H,2-3,8H2,1H3,(H,14,15)
• InChI Key： VEOBEPWURRYHFE-UHFFFAOYSA-N
• SMILES： OCCCC1=CC(C2C=CC(C)=CC=2)=NN1

Computed Properties

• Exact Mass: 216.126263138g/mol
• Monoisotopic Mass: 216.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 48.9Ų